Cas no 1216288-05-9 (4-Oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic Acid)

• Product Name: 4-Oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic Acid
• CAS No: 1216288-05-9
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• MDL: MFCD14543258
• CID: 4686579
• Update Time: 2025-05-28

4-Oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid
• 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxylic acid
• 4-Oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid
• 4-Oxo-4,6-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid
• HMS3566C17
• FCH1180087
• AX8330265
• 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic acid
• Thieno[2,3-d]pyrimidine-5-carboxylic acid, 1,4-dihydro-4-oxo-
• 4-Oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic Acid

• MDL： MFCD14543258
• Inchi： 1S/C7H4N2O3S/c10-5-4-3(7(11)12)1-13-6(4)9-2-8-5/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key： OJNWNTNUJCAOSU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 195.994
• Monoisotopic Mass: 195.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• PSA: 111.55000
• LogP: 1.09510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic Acid

Recent Advances in the Study of 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid (CAS: 1216288-05-9) and Its Applications in Chemical Biology and Medicine

The compound 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid (CAS: 1216288-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a thienopyrimidine core with a carboxylic acid functional group, has been explored as a versatile building block for the development of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, including kinases, enzymes, and receptors, making it a promising candidate for drug discovery efforts.

One of the key areas of research involving 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase) family members. These findings suggest that the thienopyrimidine scaffold could serve as a valuable template for the development of next-generation kinase inhibitors with improved selectivity and pharmacokinetic properties.

In addition to its kinase inhibitory potential, 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and disrupt essential metabolic pathways. These results underscore the potential of thienopyrimidine-based compounds as novel antimicrobial agents in an era of increasing antibiotic resistance.

The synthetic accessibility of 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid has also been a focus of recent research. Several innovative synthetic routes have been developed to optimize the yield and purity of this compound and its derivatives. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective synthesis that utilizes microwave-assisted reactions and green chemistry principles. This advancement is particularly important for facilitating the large-scale production of thienopyrimidine derivatives for preclinical and clinical studies.

Looking forward, the versatility of 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic Acid continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the carboxylic acid moiety can be conjugated to nanoparticles or other carriers to enhance tissue specificity. Additionally, computational modeling studies are being employed to predict the bioactivity of novel derivatives and guide rational drug design. As these efforts progress, the compound's role in advancing chemical biology and medicinal chemistry is expected to expand further, offering new opportunities for therapeutic innovation.